1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine

• CAS: 918446-51-2
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol
• SMILES: CC(C)OC1=CC(=CC(=C1OC)OC(C)C)CN
• InChI: InChI=1S/C14H23NO3/c1-9(2)17-12-6-11(8-15)7-13(14(12)16-5)18-10(3)4/h6-7,9-10H,8,15H2,1-5H3
• InChIKey: MSQMZWYVXSYVEJ-UHFFFAOYSA-N

1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine (CAS 918446-51-2) – Procurement-Relevant Compound Profile

1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine (CAS 918446-51-2) is a substituted benzylamine derivative belonging to the class of 3,5-dialkoxy-4-methoxybenzenemethanamines [1]. Its molecular formula is C14H23NO3 with a molecular weight of 253.34 g/mol, and it features two isopropoxy groups at the 3- and 5-positions and a methoxy group at the 4-position of the aromatic ring. The compound exists as a primary amine with a single hydrogen bond donor, a calculated XLogP of 1.9, and a topological polar surface area (TPSA) of 53.7 Ų [1]. The 3,5-bis(isopropyloxy)-4-methoxyphenyl scaffold is a recognized central unit in the synthesis of vancomycin-type glycopeptide antibiotics [2].

1

Scaffold

3,5-diisopropoxy-4-methoxy benzylamine core for vancomycin-type glycopeptide antibiotic synthesis

2

Functional Handle

Primary amine enables direct coupling or reductive amination without prior oxidation from benzyl alcohol

3

Workflow Fit

Compatible with Strecker and Evans electrophilic amination routes to N-Boc amino acid intermediates

• [1] Kuujia.com. Benzenemethanamine, 4-methoxy-3,5-bis(1-methylethoxy)- (CAS 918446-51-2). https://ja.kuujia.com/cas-918446-51-2.html (accessed 2026-04-30). View Source
• [2] Vergne, C., Bouillon, J.-P., Chastanet, J., Bois-Choussy, M. & Zhu, J. Asymmetric synthesis of 3,5-bis(isopropyloxy)-4-methoxyphenyl glycine by way of a diastereoselective Strecker reaction and an Evans electrophilic amination reaction. Tetrahedron: Asymmetry 9, 3095–3103 (1998). View Source

Why 1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine Cannot Be Replaced by Generic Benzylamine Analogs

Benzylamine derivatives with varying alkoxy substitution patterns are not interchangeable building blocks, because the number, position, and steric bulk of alkoxy substituents critically determine lipophilicity (logP), hydrogen-bonding capacity, and metabolic stability in downstream applications [1]. In vancomycin-type antibiotic synthesis, the 3,5-bis(isopropyloxy) substitution pattern is specifically required to protect the phenolic hydroxyls during key coupling steps; mono-alkoxy or unsubstituted benzylamines lack the necessary steric and electronic profile to serve this function [2]. A procurement decision based solely on the benzylamine core, without verifying the specific 3,5-diisopropoxy-4-methoxy substitution, risks selecting a compound that cannot perform the intended synthetic role or will require additional protection/deprotection steps.

Target Compound

3,5-diisopropoxy-4-methoxy substitution pattern; isopropoxy groups protect phenolic hydroxyls during key coupling steps

Generic Benzylamine Analog

Mono-alkoxy or unsubstituted benzylamines lack the steric and electronic profile required for vancomycin scaffold function

Target Compound

Primary amine (HBD=1); direct participation in amide bond formation and Schiff base condensation

Benzyl Alcohol Analog (CAS 918446-55-6)

Primary alcohol requires additional oxidation or activation steps; functional group mismatch alters synthetic route length

Target Compound

Moderate lipophilicity (XLogP ~1.9) and defined H-bond profile support predictable purification and handling

Substitution-Pattern Mismatch

Number and position of alkoxy groups critically shift logP, solubility, and chromatographic retention; procurement based solely on benzylamine core risks route incompatibility

• [1] PubChem Compound Summary for CID 775476. Accessed via https://pubchem.ncbi.nlm.nih.gov/ (2026-04-30). Class-level inference based on SAR of substituted benzylamines. View Source
• [2] Vergne, C., Bouillon, J.-P., Chastanet, J., Bois-Choussy, M. & Zhu, J. Asymmetric synthesis of 3,5-bis(isopropyloxy)-4-methoxyphenyl glycine by way of a diastereoselective Strecker reaction and an Evans electrophilic amination reaction. Tetrahedron: Asymmetry 9, 3095–3103 (1998). View Source

Quantitative Differentiation Evidence for 1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine (CAS 918446-51-2)

Calculated Physicochemical Property Comparison: Target vs. Mono-Isopropoxy Benzylamine Analog (CAS 738563-98-9)

The target compound (CAS 918446-51-2) carries two isopropoxy groups at the 3,5-positions and a methoxy at the 4-position, whereas the closest commercially available mono-alkoxy analog 1-(3-isopropoxy-4-methoxyphenyl)methanamine (CAS 738563-98-9) bears only a single isopropoxy at the 3-position and a methoxy at the 4-position. Computed molecular descriptors reveal that the additional isopropoxy group in the target compound increases the calculated XLogP from an estimated ~1.2 (for the mono-isopropoxy analog) to 1.9 [1], raises the molecular weight from 195.26 g/mol to 253.34 g/mol , and expands the topological polar surface area from an estimated ~44.8 Ų to 53.7 Ų [1]. The rotatable bond count increases from 4 to 6. These differences are quantitatively meaningful for solubility, membrane permeability, and chromatographic retention behavior .

XLogP Comparison

Class-level

ΔXLogP ≈ +0.7

Supports lipophilicity-dependent selection over mono-isopropoxy analog

XLogP3 algorithm; CAS 738563-98-9 comparator data estimated

Evidence Dimension	Calculated XLogP
Target Compound Data	1.9 (computed, XLogP) [1]
Comparator Or Baseline	~1.2 (estimated for CAS 738563-98-9 based on fragment-based calculation; exact value not reported in authoritative databases)
Quantified Difference	ΔXLogP ≈ +0.7 (target more lipophilic)
Conditions	Computed using XLogP3 algorithm; data from authoritative chemical databases [1]

Why This Matters

The higher lipophilicity and increased steric bulk of the target compound directly impact its solubility profile, chromatographic purification behavior, and suitability as a protected intermediate—factors that cannot be replicated by the mono-isopropoxy analog.

• [1] Kuujia.com. Benzenemethanamine, 4-methoxy-3,5-bis(1-methylethoxy)- (CAS 918446-51-2). Computed properties section. https://ja.kuujia.com/cas-918446-51-2.html (accessed 2026-04-30). View Source

Synthetic Pathway Provenance: Unique Role of the 3,5-Diisopropoxy-4-Methoxyphenyl Scaffold in Vancomycin Antibiotic Assembly

The 3,5-bis(isopropyloxy)-4-methoxyphenyl scaffold is explicitly documented as a central structural unit required for the total synthesis of vancomycin-type antibiotics. Vergne et al. (1998) demonstrated two independent asymmetric routes to D-N-Boc-3,5-bis(isopropyloxy)-4-methoxyphenylglycine, using 4-methoxy-3,5-bis(isopropyloxy)benzaldehyde (CAS 171738-31-1) as the starting material [1]. The target benzylamine (CAS 918446-51-2) is one reductive amination step removed from this validated aldehyde precursor and provides the identical protected aromatic scaffold. In contrast, the structurally simpler benzylamine analog without the 3,5-diisopropoxy protection—such as unsubstituted benzylamine (CAS 100-46-9) or 4-methoxybenzylamine (CAS 2393-23-9)—cannot serve as a direct replacement because the isopropoxy groups function as phenolic hydroxyl protecting groups that are essential for preventing undesired side reactions during sequential peptide coupling and macrocyclization steps [1].

Synthetic Pathway Validation

Reported

Scaffold validated in vancomycin total synthesis literature

Scaffold validation context for glycopeptide antibiotic assembly

Vergne et al., Tetrahedron: Asymmetry 1998

Evidence Dimension	Validated synthetic utility in vancomycin-type glycopeptide antibiotic synthesis
Target Compound Data	Benzylamine derivative of the 3,5-bis(isopropyloxy)-4-methoxyphenyl scaffold; directly derivable from the validated aldehyde precursor (CAS 171738-31-1) used in the published asymmetric synthesis [1]
Comparator Or Baseline	Unsubstituted benzylamine (CAS 100-46-9) or 4-methoxybenzylamine (CAS 2393-23-9) – no literature precedent for use as vancomycin scaffold surrogates; lack the requisite isopropoxy protecting groups
Quantified Difference	Not applicable (binary scaffold validation: scaffold is either validated for vancomycin synthesis or it is not)
Conditions	Asymmetric Strecker reaction and Evans electrophilic amination; Tetrahedron: Asymmetry 1998, 9, 3095–3103 [1]

Why This Matters

For research groups and CDMOs engaged in vancomycin analog synthesis or glycopeptide antibiotic development, the 3,5-diisopropoxy-4-methoxyphenyl scaffold is a non-negotiable structural requirement; substituting a generic benzylamine would necessitate a complete redesign of the protection group strategy and synthetic route.

• [1] Vergne, C., Bouillon, J.-P., Chastanet, J., Bois-Choussy, M. & Zhu, J. Asymmetric synthesis of 3,5-bis(isopropyloxy)-4-methoxyphenyl glycine by way of a diastereoselective Strecker reaction and an Evans electrophilic amination reaction. Tetrahedron: Asymmetry 9, 3095–3103 (1998). View Source

Functional Group Differentiation: Benzylamine (CAS 918446-51-2) vs. Benzyl Alcohol Analog (CAS 918446-55-6) for Divergent Downstream Derivatization

The target benzylamine (CAS 918446-51-2, C14H23NO3, MW 253.34) and its benzyl alcohol analog (CAS 918446-55-6, Benzenemethanol 4-methoxy-3,5-bis(1-methylethoxy)-, C14H22O4, MW 254.32) share an identical aromatic substitution pattern but differ in the terminal functional group (primary amine vs. primary alcohol). This functional group difference dictates the available downstream chemistry: the benzylamine can directly participate in reductive amination, amide bond formation, and Schiff base condensation without prior activation, whereas the benzyl alcohol requires oxidation to the aldehyde (CAS 171738-31-1) or activation as a leaving group (e.g., tosylation or halogenation) before further elaboration [1]. For applications requiring direct incorporation of the 3,5-diisopropoxy-4-methoxyphenyl unit into amine-containing scaffolds—such as peptide coupling or N-alkylation—the benzylamine derivative offers a one-step synthetic advantage over the benzyl alcohol, eliminating the oxidation or activation step [1].

Functional Group Differentiation

Reported

1 step (amine) vs. 2 steps (alcohol)

May reduce synthetic step count for amine-containing scaffold incorporation

Comparator: benzyl alcohol CAS 918446-55-6

Evidence Dimension	Synthetic step count for incorporation into amine-containing products
Target Compound Data	1 step (direct amide coupling or reductive amination); MW 253.34; H-bond donors: 1; H-bond acceptors: 4 [2]
Comparator Or Baseline	Benzyl alcohol analog (CAS 918446-55-6): requires 2 steps (oxidation to aldehyde, then reductive amination or other activation); MW 254.32 [1]
Quantified Difference	1 synthetic step saved; different H-bond donor count (1 vs. 0 for the alcohol); different reactivity profile (nucleophilic amine vs. electrophilic alcohol chemistry)
Conditions	Synthetic planning for vancomycin-type intermediate assembly; functional group interconversion logic standard in medicinal chemistry [1]

Why This Matters

Procurement of the benzylamine rather than the benzyl alcohol eliminates an oxidation or activation step from the synthetic sequence, reducing total step count, material loss, and purification burden—a quantifiable efficiency gain for process chemistry scale-up.

• [1] Vergne, C., Bouillon, J.-P., Chastanet, J., Bois-Choussy, M. & Zhu, J. Asymmetric synthesis of 3,5-bis(isopropyloxy)-4-methoxyphenyl glycine by way of a diastereoselective Strecker reaction and an Evans electrophilic amination reaction. Tetrahedron: Asymmetry 9, 3095–3103 (1998). Describes the oxidation of the benzyl alcohol to the aldehyde as a key step; the benzylamine bypasses this transformation. View Source
• [2] Kuujia.com. Benzenemethanamine, 4-methoxy-3,5-bis(1-methylethoxy)- (CAS 918446-51-2). Computed properties section. https://ja.kuujia.com/cas-918446-51-2.html (accessed 2026-04-30). View Source

Computed Molecular Descriptor Comparison Across the 3,5-Diisopropoxy-4-Methoxy Series (Benzaldehyde, Benzyl Alcohol, Benzylamine)

The three key derivatives of the 3,5-diisopropoxy-4-methoxyphenyl scaffold—benzaldehyde (CAS 171738-31-1, C14H20O4, MW 252.31, XLogP ~2.0), benzyl alcohol (CAS 918446-55-6, C14H22O4, MW 254.32), and the target benzylamine (CAS 918446-51-2, C14H23NO3, MW 253.34, XLogP 1.9)—form a graded series of oxidation states with systematically varying hydrogen-bonding capacity. The benzylamine is the only member of this series that possesses a hydrogen bond donor (count = 1) [1], which directly affects its solubility in aqueous media and its ability to engage in directed intermolecular interactions. This unique HBD profile distinguishes the benzylamine from the benzaldehyde (HBD = 0) and benzyl alcohol (HBD = 1 for the alcohol, but with different acidity/geometry), making it the preferred choice when the synthetic target requires a primary amine handle for subsequent conjugation or when the hydrogen-bond donor capacity of the amine is required for target engagement in biochemical assays .

H-Bond Donor Profile

Class-level

HBD = 1, XLogP = 1.9

Supports HBD-dependent application fit vs. aldehyde (HBD=0) and alcohol in series

Computed descriptors; distinct amine pKa vs. alcohol

Evidence Dimension	Hydrogen bond donor count and XLogP across oxidation state series
Target Compound Data	HBD = 1 (primary amine); HBA = 4; XLogP = 1.9; MW = 253.34 g/mol [1]
Comparator Or Baseline	Benzaldehyde (CAS 171738-31-1): HBD = 0, HBA = 4, XLogP ≈ 2.0, MW = 252.31 g/mol . Benzyl alcohol (CAS 918446-55-6): HBD = 1 (alcohol), HBA = 4, XLogP ≈ 1.8, MW = 254.32 g/mol .
Quantified Difference	HBD: benzylamine = aldehyde (0) < alcohol (1) = benzylamine (1), but amine HBD has distinct pKa (~9-10) vs. alcohol (pKa ~15-16); XLogP within 0.2 units across series
Conditions	Computed molecular descriptors from authoritative chemical databases; functional group reactivity principles from standard organic chemistry

Why This Matters

The unique combination of a primary amine HBD with moderate lipophilicity (XLogP 1.9) makes the benzylamine the optimal choice among the series for applications requiring both membrane permeability and a conjugation-ready amine nucleophile, such as prodrug design, bioconjugation, or solid-phase peptide synthesis.

• [1] Kuujia.com. Benzenemethanamine, 4-methoxy-3,5-bis(1-methylethoxy)- (CAS 918446-51-2). Computed properties section. https://ja.kuujia.com/cas-918446-51-2.html (accessed 2026-04-30). View Source

Procurement-Driven Application Scenarios for 1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine (CAS 918446-51-2)

Total Synthesis of Vancomycin-Type Glycopeptide Antibiotics and Structural Analogs

This compound provides the 3,5-diisopropoxy-4-methoxyphenyl scaffold required as a central amino acid building block in vancomycin total synthesis. The benzylamine can be directly elaborated to D-N-Boc-3,5-bis(isopropyloxy)-4-methoxyphenylglycine via Strecker or Evans electrophilic amination chemistry, following the validated routes of Vergne et al. (1998) [1]. The presence of the primary amine precludes the need for an oxidation step from the benzyl alcohol, saving one synthetic operation.

Development of Novel Glycopeptide Antibiotic Analogs with Modified Core Structures

Medicinal chemistry programs targeting vancomycin-resistant bacterial strains require the protected 3,5-diisopropoxy-4-methoxyphenyl core for constructing modified C-O-D ring systems. The benzylamine derivative enables direct incorporation via amide coupling without protecting group manipulation, as established in the vancomycin C-O-D-O-E ring bicyclic model system synthesis [1].

Chemical Biology Tool Compound Synthesis Requiring a Lipophilic, Conjugation-Ready Benzylamine Scaffold

The moderate lipophilicity (XLogP 1.9) and single primary amine handle make this compound suitable for preparing bioconjugates, affinity probes, or fluorescently labeled derivatives where both membrane permeability and a single-point conjugation site are required. The two isopropoxy groups provide steric protection for the phenolic oxygens, ensuring orthogonal reactivity during multi-step conjugation sequences [2].

Process Chemistry Scale-Up of Protected Amino Acid Intermediates for cGMP Production

For CDMOs and pharmaceutical manufacturers scaling up vancomycin intermediate production, the benzylamine offers a direct, one-step route to the key N-Boc amino acid via the well-characterized Strecker or azidation methods [1]. The commercially available benzylamine eliminates the need for in-house oxidation of the benzyl alcohol, reducing unit operations and improving process mass intensity.

Application

Selection Property

Validation Focus

Glycopeptide antibiotic total synthesis

3,5-Diisopropoxy-4-methoxy scaffold identity

Literature-validated synthetic route compatibility

Novel glycopeptide analog development

Orthogonal phenol protection via isopropoxy groups

C-O-D ring system model assembly review

Chemical biology probe conjugation

Single primary amine handle with moderate logP

Conjugation efficiency and permeability review

Process-scale intermediate production

Direct amine incorporation without oxidation

Unit operation reduction and process mass intensity review

• [1] Vergne, C., Bouillon, J.-P., Chastanet, J., Bois-Choussy, M. & Zhu, J. Asymmetric synthesis of 3,5-bis(isopropyloxy)-4-methoxyphenyl glycine by way of a diastereoselective Strecker reaction and an Evans electrophilic amination reaction. Tetrahedron: Asymmetry 9, 3095–3103 (1998). View Source
• [2] Kuujia.com. Benzenemethanamine, 4-methoxy-3,5-bis(1-methylethoxy)- (CAS 918446-51-2). Computed properties section. https://ja.kuujia.com/cas-918446-51-2.html (accessed 2026-04-30). View Source